Ethyl 4-cyano-5-(3-methoxybenzamido)-3-methylthiophene-2-carboxylate

• Molecular Formula: C17H16N2O4S
• Molecular Weight: 344.4 g/mol
• IUPAC Name: ethyl 4-cyano-5-[(3-methoxybenzoyl)amino]-3-methylthiophene-2-carboxylate
• InChI: InChI=1S/C17H16N2O4S/c1-4-23-17(21)14-10(2)13(9-18)16(24-14)19-15(20)11-6-5-7-12(8-11)22-3/h5-8H,4H2,1-3H3,(H,19,20)
• InChI Key: LSYDGCZSEXPGNO-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(C(=C(S1)NC(=O)C2=CC(=CC=C2)OC)C#N)C

Description

Ethyl 4-cyano-5-(3-methoxybenzamido)-3-methylthiophene-2-carboxylate, also known as CMTC, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. CMTC is a thiophene-based compound that has been synthesized through a multi-step process.

Mechanism of Action

The mechanism of action of Ethyl 4-cyano-5-(3-methoxybenzamido)-3-methylthiophene-2-carboxylate is not fully understood. However, it has been suggested that Ethyl 4-cyano-5-(3-methoxybenzamido)-3-methylthiophene-2-carboxylate may exert its anti-inflammatory and anti-cancer effects by inhibiting the activity of certain enzymes and proteins involved in the inflammatory and cancer pathways.
Biochemical and Physiological Effects:
Ethyl 4-cyano-5-(3-methoxybenzamido)-3-methylthiophene-2-carboxylate has been found to exhibit several biochemical and physiological effects. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the inflammatory pathway. Ethyl 4-cyano-5-(3-methoxybenzamido)-3-methylthiophene-2-carboxylate has also been found to induce apoptosis, or programmed cell death, in cancer cells. Additionally, Ethyl 4-cyano-5-(3-methoxybenzamido)-3-methylthiophene-2-carboxylate has been found to exhibit antimicrobial activity against certain bacteria.

Advantages and Limitations for Lab Experiments

One of the advantages of using Ethyl 4-cyano-5-(3-methoxybenzamido)-3-methylthiophene-2-carboxylate in lab experiments is its potential for use as a fluorescent probe for the detection of metal ions. Additionally, Ethyl 4-cyano-5-(3-methoxybenzamido)-3-methylthiophene-2-carboxylate has been found to exhibit anti-inflammatory, anti-cancer, and anti-microbial properties, making it a versatile compound for use in various experiments. However, one of the limitations of using Ethyl 4-cyano-5-(3-methoxybenzamido)-3-methylthiophene-2-carboxylate is its complex synthesis method, which may make it difficult to obtain in large quantities.

Future Directions

There are several future directions for the study of Ethyl 4-cyano-5-(3-methoxybenzamido)-3-methylthiophene-2-carboxylate. One direction is the development of more efficient and cost-effective synthesis methods for Ethyl 4-cyano-5-(3-methoxybenzamido)-3-methylthiophene-2-carboxylate. Another direction is the study of the potential use of Ethyl 4-cyano-5-(3-methoxybenzamido)-3-methylthiophene-2-carboxylate as a therapeutic agent for the treatment of inflammatory diseases, cancer, and bacterial infections. Additionally, further research is needed to fully understand the mechanism of action of Ethyl 4-cyano-5-(3-methoxybenzamido)-3-methylthiophene-2-carboxylate and its potential applications in various fields of scientific research.
In conclusion, Ethyl 4-cyano-5-(3-methoxybenzamido)-3-methylthiophene-2-carboxylate is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. Its complex synthesis method, anti-inflammatory, anti-cancer, and anti-microbial properties, and potential use as a fluorescent probe make it a versatile compound for use in various experiments. Further research is needed to fully understand the mechanism of action of Ethyl 4-cyano-5-(3-methoxybenzamido)-3-methylthiophene-2-carboxylate and its potential applications in various fields of scientific research.

Synthesis Methods

The synthesis of Ethyl 4-cyano-5-(3-methoxybenzamido)-3-methylthiophene-2-carboxylate is a multi-step process that involves the use of several chemical reagents. The first step involves the reaction of 3-methoxybenzoic acid with thionyl chloride to produce 3-methoxybenzoyl chloride. The second step involves the reaction of 3-methoxybenzoyl chloride with 2-amino-4,5-dicyanothiophene to produce 3-methoxy-N-(2,4-dicyano-5-thienyl)benzamide. The final step involves the reaction of 3-methoxy-N-(2,4-dicyano-5-thienyl)benzamide with ethyl 2-bromoacetate to produce Ethyl 4-cyano-5-(3-methoxybenzamido)-3-methylthiophene-2-carboxylate.

Scientific Research Applications

Ethyl 4-cyano-5-(3-methoxybenzamido)-3-methylthiophene-2-carboxylate has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-microbial properties. Ethyl 4-cyano-5-(3-methoxybenzamido)-3-methylthiophene-2-carboxylate has also been studied for its potential use as a fluorescent probe for the detection of metal ions.